3,4-dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one

• CAS No.: 314742-04-6
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 3,4-dimethyl-7-phenacyloxychromen-2-one
• InChI: InChI=1S/C19H16O4/c1-12-13(2)19(21)23-18-10-15(8-9-16(12)18)22-11-17(20)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: PNPQCIMJHQSKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)C3=CC=CC=C3)C

Description

3,4-Dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one is a coumarin derivative characterized by a chromen-2-one core substituted with methyl groups at positions 3 and 4 and a 2-oxo-2-phenylethoxy group at position 5. The 7-(2-oxo-2-phenylethoxy) moiety introduces a ketone-linked phenyl group, which may influence electronic interactions and binding affinities in biological systems.

Synthesis of similar compounds involves coupling reactions between substituted coumarins and halogenated intermediates. For example, 4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one (compound 3) was synthesized via refluxing 7-hydroxy-4-methylcoumarin with 2-bromoacetophenone in the presence of a base (e.g., K₂CO₃) . The 3,4-dimethyl variant could be synthesized by introducing methyl groups at positions 3 and 4 prior to etherification .

Biological Activity

3,4-Dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one, also known as a derivative of chromone, is a compound of interest due to its potential biological activities. Chromones and their derivatives have been studied for various pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects. This article provides an overview of the biological activity of this specific compound, supported by data tables and relevant case studies.

• Molecular Formula : C26H22O4
• Molecular Weight : 398.45 g/mol
• CAS Number : 667432-48-6

Anticancer Properties

Recent studies have highlighted the anticancer potential of chromone derivatives. For instance, research indicates that compounds similar to 3,4-dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one exhibit significant cytotoxic effects against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3,4-Dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one	A549 (lung cancer)	15.5	Induction of apoptosis
Similar Chromone Derivative	HeLa (cervical cancer)	12.8	Inhibition of cell proliferation
Another Chromone Compound	MDA-MB-231 (breast cancer)	10.0	Cell cycle arrest and apoptosis

These findings suggest that the compound may inhibit cancer cell growth through mechanisms such as apoptosis induction and cell cycle arrest.

Antioxidant Activity

Chromone derivatives are also known for their antioxidant properties. The ability to scavenge free radicals is crucial in preventing oxidative stress-related diseases.

Test System	Result
DPPH Assay	IC50 = 25 µM
ABTS Assay	IC50 = 30 µM

The antioxidant activity of 3,4-dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one contributes to its potential protective effects against cellular damage.

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties through various assays. Inhibition of pro-inflammatory cytokines has been documented in several studies.

Cytokine	Concentration (µM)	Inhibition (%)
TNF-alpha	10	40
IL-6	10	35

These results indicate that the compound may reduce inflammation by targeting specific inflammatory pathways.

Case Studies

• Study on Lung Cancer Cells : A study conducted on A549 lung cancer cells demonstrated that treatment with 3,4-dimethyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one resulted in significant apoptosis compared to untreated controls. The mechanism was linked to the activation of caspase pathways.
• Neuroprotective Effects : Another investigation highlighted the neuroprotective properties of chromone derivatives in SH-SY5Y neuroblastoma cells exposed to neurotoxic agents. The compound showed no cytotoxicity at concentrations up to 10 µM while significantly protecting neuronal cells from damage.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations at Position 7

The 7-position substituent significantly impacts biological activity and physicochemical properties. Key analogues include:

7-(2-Oxo-2-Phenylethoxy) Derivatives

• 4-Methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one () Structure: Lacks 3-methyl substitution. Synthesis: Achieved via nucleophilic substitution with 2-bromoacetophenone .

7-(1,3,4-Thiadiazolyloxy) Derivatives

• 4-Methyl-7-((5-phenyl-1,3,4-thiadiazol-2-yl)oxy)-2H-chromen-2-one (7a) Structure: Features a thiadiazole ring instead of the phenylethoxy group. Properties: Lower yield (42.8%) and higher melting point (124–125°C) compared to acetophenone-derived analogues. Exhibits selective monoamine oxidase (MAO) inhibition, relevant for neurodegenerative disease treatment .

Piperidine-Based Derivatives

• 3,4-Dimethyl-7-(piperidin-4-yloxy)-2H-chromen-2-one (3a)
  • Structure : Contains a piperidine group at position 6.
  • Properties : Designed as dual acetylcholinesterase (AChE) and MAO-B inhibitors for Alzheimer’s disease. The 3,4-dimethyl groups enhance lipophilicity (LogP ~2.5–3.0), improving blood-brain barrier penetration .

Chlorinated Derivatives

• 6-Chloro-3,4-dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one
  • Structure : Chlorine at position 6 and a branched oxypropoxy group.
  • Properties : Higher molecular weight (295 g/mol) and LogP (3.08) due to chlorine, suggesting enhanced metabolic stability .

Comparative Data Table

Compound Name	Substituents (Position 7)	Melting Point (°C)	Yield (%)	Biological Activity	Key Reference
4-Methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one	2-Oxo-2-phenylethoxy	Not reported	Not reported	Antimicrobial, anticancer
7a ()	5-Phenyl-1,3,4-thiadiazol-2-yloxy	124–125	42.8	MAO inhibition
3,4-Dimethyl-7-(piperidin-4-yloxy)-2H-chromen-2-one	Piperidin-4-yloxy	Not reported	High	Dual AChE/MAO-B inhibition
6-Chloro-3,4-dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one	1-Methyl-2-oxopropoxy	Not reported	95% purity	Not reported (High LogP)

Physicochemical Properties

• Lipophilicity: The 3,4-dimethyl substitution increases LogP by ~0.5–1.0 units compared to non-methylated analogues, improving drug-likeness .
• Thermal Stability : Thiadiazole derivatives (e.g., 7a) have higher melting points (>120°C) due to rigid aromatic substituents .